Cas no 2227822-99-1 (2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol)

• Product Name: 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol
• CAS No: 2227822-99-1
• MF: C₈H₇F₃O₄
• MW: 224.133993387222
• CID: 6550760
• PubChem ID: 165885537
• Update Time: 2025-07-02

2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol
• EN300-1974403
• 2227822-99-1
• 2-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3,5-triol

• Inchi： 1S/C8H7F3O4/c9-8(10,11)7(15)6-4(13)1-3(12)2-5(6)14/h1-2,7,12-15H/t7-/m0/s1
• InChI Key： AZDIAVXTSPVFDC-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C(=CC(=CC=1O)O)O)O)(F)F

Computed Properties

• Exact Mass: 224.02964319g/mol
• Monoisotopic Mass: 224.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol

Professional Introduction to 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol (CAS No. 2227822-99-1)

2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol, identified by its CAS number 2227822-99-1, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a trifluoromethyl group and a chiral center at the 1-position. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for various applications in pharmaceutical development and material science.

The< strong>trifluoromethyl group (-CF₃) is a key structural feature of this compound, contributing to its stability and reactivity. Trifluoromethyl groups are widely recognized for their ability to enhance the metabolic stability of molecules, which is a critical factor in drug design. By increasing the lipophilicity and reducing the susceptibility to metabolic degradation, compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles. This property has been extensively studied and utilized in the development of active pharmaceutical ingredients (APIs) where prolonged half-life and enhanced bioavailability are desired.

In addition to the< strong>trifluoromethyl group, the< strong>chiral center at the 1-position plays a pivotal role in determining the biological activity of 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol. Chirality refers to the property of a molecule having non-superimposable mirror images, much like left and right hands. This feature is crucial in pharmaceuticals because enantiomers (molecules that are mirror images of each other) can exhibit significantly different biological activities. The (1S) configuration indicates the specific spatial arrangement of atoms around the chiral center, which can influence how the molecule interacts with biological targets such as enzymes and receptors.

The< strong>hydroxyethyl side chain attached to the benzene ring introduces another layer of complexity to this compound. Hydroxyl groups (-OH) are known for their ability to participate in hydrogen bonding, which can affect solubility, binding affinity, and overall interactions with biological systems. The combination of a hydroxyethyl group with a trifluoromethyl group on a chiral benzene ring creates a molecule with multifaceted properties that make it interesting for research purposes.

2,2,2-trifluoro-1-hydroxyethylbenzene-1,3,5-triol has been explored for its potential applications in drug discovery. Its unique structural motifs suggest utility as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, researchers have investigated its role in developing novel antiviral and anticancer agents. The trifluoromethyl group can be incorporated into pharmacophores designed to interact with specific disease targets while maintaining metabolic stability. S)-trifluoro-hydroxyethyl_-benzene_-tropolone, allowing for tailored responses in biological assays. Such derivatives could potentially lead to new treatments for diseases where existing therapies are limited or where resistance has emerged. S)-trifluoro-hydroxyethyl_-benzene_-tropolone. These tools enable researchers to predict how this compound might interact with biological targets at an atomic level before conducting costly wet-lab experiments. This approach accelerates the drug discovery process by identifying promising candidates early on while minimizing resource expenditure. 22278, represents an intriguing molecule with potential applications across multiple scientific disciplines. Its unique combination of structural features—such as the trifluoromethyl group, chiral center, and hydroxyethyl side chain—makes it a versatile candidate for further exploration in pharmaceutical development and material science fields . As research continues, we can anticipate new insights into how this compound contributes to advancing scientific knowledge and improving human health through innovative applications.